Cas no 2137616-40-9 (Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2137616-40-9
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 6007953
• PubChem ID: 165451692
• Update Time: 2025-11-01

Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-743342
• tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2137616-40-9
• Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C13H19N3O2S/c1-13(2,3)18-12(17)16-7-9(6-10(14)8-16)11-15-4-5-19-11/h4-6,10H,7-8,14H2,1-3H3
• InChI Key： ZLDBMUWOCWCXMS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=CC(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.7Ų

Additional information on Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137616-40-9)

Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2137616-40-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the amino group and the thiazole ring are critical components that often play roles in modulating biological pathways and interactions.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The tetrahydropyridine core in Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is particularly noteworthy, as it has been shown to exhibit properties that make it suitable for developing novel therapeutic agents. Studies have demonstrated that such compounds can interact with various biological targets, including enzymes and receptors involved in disease processes.

In the context of current research, Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate has been investigated for its potential role in addressing neurological disorders. The thiazole moiety, known for its bioactivity in multiple pharmacological contexts, suggests that this compound may have applications in neuroprotective therapies. Furthermore, the combination of the amino group and the tert-butyl ester functionality could enhance binding affinity and selectivity towards specific therapeutic targets.

The synthesis of Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound. Techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired structural integrity.

One of the most compelling aspects of Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is its potential as a lead compound for drug discovery. Researchers are exploring its interactions with various biological systems to identify new therapeutic opportunities. The compound's ability to modulate key signaling pathways makes it a valuable candidate for further investigation in preclinical studies.

As interest in targeted therapies grows, compounds like Tert-butyl 3-amino-5-(1,3-thiazol-2-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate are being evaluated for their ability to interact with specific disease-related targets. The structural features of this molecule allow it to engage with biological processes that are relevant to conditions such as inflammation and neurodegeneration. By understanding how these interactions occur at a molecular level， researchers can develop more effective treatments.

The pharmacokinetic properties of Tert-butyl 3-amino-5-(1，3-thiazol--2-yI)-l，2，3，6-tetrahydropyridine-l-carboxyllle are also under scrutiny to ensure its suitability for clinical applications。 Factors such as bioavailability、metabolic stability，and excretion rates are critical considerations when assessing a compound's potential as a drug candidate。 Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles， which could enhance its therapeutic efficacy.

In conclusion， Tert-butyl 3-amino--5-(l，3-thiazol--z-yI)--l，z，z-s-tetrahydropyridine-l-carboxyllle (CAS No. 21376l6--40--9) represents an exciting avenue for pharmaceutical innovation。 Its unique structural features and promising biological activities make it a compelling subject for further research。 As scientists continue to unravel the complexities of drug design， compounds like this one will play a crucial role in developing next-generation therapeutics.